Cas no 2138434-40-7 (N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine)

• Product Name: N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine
• CAS No: 2138434-40-7
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 5921717
• PubChem ID: 165468901
• Update Time: 2025-11-05

N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138434-40-7
• EN300-781926
• N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine

• Inchi： 1S/C12H26N2O/c1-5-14(6-7-15-4)12-10(2)8-13-9-11(12)3/h10-13H,5-9H2,1-4H3
• InChI Key： RUUJPZCBIHAEGL-UHFFFAOYSA-N
• SMILES： O(C)CCN(CC)C1C(C)CNCC1C

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.5Ų

Additional information on N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine

Comprehensive Overview of N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine (CAS No. 2138434-40-7)

N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine (CAS No. 2138434-40-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both ethyl and methoxyethyl substituents on the piperidine ring enhances its solubility and bioavailability, making it a promising candidate for further investigation.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in synthesizing bioactive molecules. Researchers are particularly interested in N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine due to its potential role in modulating neurotransmitter systems. This aligns with current trends in neuroscience, where compounds targeting central nervous system (CNS) disorders are highly sought after. The compound's CAS No. 2138434-40-7 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine involves multi-step organic reactions, including alkylation and amination processes. Its 3,5-dimethylpiperidin-4-amine core provides a rigid framework that can be further functionalized to explore structure-activity relationships. This adaptability makes it a valuable building block in medicinal chemistry, particularly for designing novel therapeutics with improved efficacy and safety profiles.

From an industrial perspective, CAS No. 2138434-40-7 is often discussed in the context of green chemistry and sustainable synthesis methods. With increasing environmental concerns, researchers are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a topic frequently queried in search engines and AI-driven platforms.

Another area of interest is the compound's potential application in drug delivery systems. The methoxyethyl group in N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine may enhance its ability to cross biological barriers, such as the blood-brain barrier (BBB). This property is crucial for developing treatments for neurological conditions, a hot topic in contemporary medical research. Searches for BBB-penetrating compounds often include references to piperidine derivatives like this one.

Quality control and analytical characterization of N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine are critical for ensuring its purity and consistency. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its structural integrity. These methods are frequently searched by professionals in the field, highlighting the compound's technical significance.

In summary, N-ethyl-N-(2-methoxyethyl)-3,5-dimethylpiperidin-4-amine (CAS No. 2138434-40-7) represents a compelling subject of study due to its structural uniqueness and potential applications. Whether in pharmaceutical research, sustainable chemistry, or drug delivery innovation, this compound continues to capture the interest of scientists and industry experts alike. Its frequent appearance in academic and industrial queries underscores its importance in modern chemical sciences.